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Cat. No.: B123319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-(4-Oxocyclohexyl)acetamide, a vital chemical intermediate, plays a crucial role in the

synthesis of various active pharmaceutical ingredients (APIs). Its structural motif is a key

building block in the development of drugs targeting a range of therapeutic areas. Notably, it is

an essential precursor in the production of Pramipexole, a dopamine agonist used in the

treatment of Parkinson's disease and restless legs syndrome.[1][2][3] Furthermore, this

compound serves as a critical reactant in the preparation of 2-pyrimidinecarbonitrile derivatives,

which are under investigation as falcipain inhibitors for combating parasitic diseases such as

malaria.[2][3][4] It is also recognized as an intermediate for Ramatroban and a metabolite of

(trans-N-(4-nitroxycyclohexyl)acetamide).[3] This technical guide provides a comprehensive

review of the primary synthetic routes to N-(4-Oxocyclohexyl)acetamide, offering detailed

experimental protocols, comparative data, and workflow visualizations to support researchers

and professionals in the pharmaceutical field.

Physicochemical Properties
N-(4-Oxocyclohexyl)acetamide (CAS RN: 27514-08-5) is typically a white crystalline powder

with a melting point in the range of 136-140 °C. It is soluble in alcohols and slightly soluble in

water.[3]

Table 1: Physicochemical Properties of N-(4-Oxocyclohexyl)acetamide
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Property Value References

CAS Number 27514-08-5 [2]

Molecular Formula C₈H₁₃NO₂ [5]

Molecular Weight 155.19 g/mol [5]

Appearance White powder [2][3]

Melting Point 136-140 °C

Solubility
Soluble in alcohol, slightly

soluble in water
[3]

Synthetic Pathways
The synthesis of N-(4-Oxocyclohexyl)acetamide predominantly proceeds through the

oxidation of a precursor alcohol, N-(4-hydroxycyclohexyl)acetamide (also known as 4-

acetamidocyclohexanol). This precursor is commonly synthesized via the catalytic

hydrogenation of 4-acetamidophenol (paracetamol). Alternative routes include the direct

acylation of 4-oxocyclohexanamine. This review will detail these primary synthetic strategies.
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Precursor Synthesis

Main Synthetic Routes
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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